![molecular formula C15H12ClNO2 B5676509 N-[2-(4-chlorophenyl)-2-oxoethyl]benzamide](/img/structure/B5676509.png)
N-[2-(4-chlorophenyl)-2-oxoethyl]benzamide
Overview
Description
Synthesis Analysis
The synthesis of N-[2-(4-chlorophenyl)-2-oxoethyl]benzamide involves several steps, utilizing techniques such as X-ray diffraction, IR, 1H and 13C NMR, and UV–Vis spectra. Advanced computational methods like DFT calculations are employed to predict and confirm the molecular structure of the synthesized compound. These methods ensure the accuracy of the synthesis process and the purity of the resulting compound (Demir et al., 2016).
Molecular Structure Analysis
The molecular structure of this compound is confirmed through various spectroscopic and crystallographic techniques. The compound's structure is optimized using hybrid-DFT methods, and its geometric parameters are closely studied. This analysis reveals the compound's stability and provides insights into its reactivity (Demir et al., 2016).
Chemical Reactions and Properties
This compound exhibits a variety of chemical reactions due to its active functional groups. Its reactivity has been explored in the context of forming new chemical bonds and undergoing transformation into derivatives with significant biological activity. The compound's chemical properties, including reactivity patterns and stability under different conditions, are of particular interest for further applications in chemical synthesis (Imramovský et al., 2011).
Physical Properties Analysis
The physical properties of this compound, such as melting point, solubility, and crystal structure, are thoroughly analyzed. These properties are crucial for understanding the compound's behavior in various solvents and conditions, influencing its storage, handling, and application in further chemical reactions (Gowda et al., 2008).
Chemical Properties Analysis
The chemical properties of this compound, including its acidity, basicity, and reactivity towards different reagents, are explored to understand its potential for further chemical modifications and applications. Its interactions with various chemicals provide insights into its versatility as a precursor for more complex molecules (Sabbaghan & Hossaini, 2012).
Scientific Research Applications
Biological Activity Studies
Research by Imramovský et al. (2011) explored the biological activity of various chloro-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides, which are structurally related to N-[2-(4-chlorophenyl)-2-oxoethyl]benzamide. These compounds demonstrated significant biological activity against mycobacterial, bacterial, and fungal strains, and were evaluated for their inhibitory activity in photosynthetic electron transport in spinach chloroplasts, showing activity comparable or higher than standard drugs like isoniazid and fluconazole (Imramovský et al., 2011).
Antimicrobial and Anticancer Potentials
Deep et al. (2016) synthesized and evaluated thiazolidinone derivatives, which included compounds structurally similar to this compound, for antimicrobial and anticancer properties. One such compound exhibited strong antimicrobial activity, while another showed significant anticancer potential, as demonstrated through in vitro evaluations and quantitative structure-activity relationship (QSAR) studies (Deep et al., 2016).
Crystal Structure Analysis
Studies on various derivatives of benzamides, including N-(2,4-dichlorophenyl)benzamide and others, have been conducted to understand their crystal structures. Gowda et al. (2008) analyzed the conformations and bond parameters of these compounds, contributing to a deeper understanding of their chemical behavior and potential applications in scientific research (Gowda et al., 2008).
Synthesis and Characterization Studies
The synthesis and characterization of related benzamide compounds, such as 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, have been extensively studied. These studies, including work by Demir et al. (2016), involve analyzing the molecular structure, vibrational frequencies, and chemical shifts, providing essential insights into the potential applications of these compounds in various scientific fields (Demir et al., 2016).
Tritium Labeling for Biochemical Studies
Hong et al. (2015) conducted research on the tritium labeling of a benzamide compound with potential as a C-C chemokine receptor antagonist. This study is relevant for understanding the biochemical interactions and potential therapeutic applications of benzamide derivatives (Hong et al., 2015).
properties
IUPAC Name |
N-[2-(4-chlorophenyl)-2-oxoethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO2/c16-13-8-6-11(7-9-13)14(18)10-17-15(19)12-4-2-1-3-5-12/h1-9H,10H2,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXSLUUOBRKBEHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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